Hydrogen spillover in Pt5Ru1 nanoalloy decorated Ni3S2 enabling pH-universal electrocatalytic hydrogen evolution†
EES Catalysis Pub Date: 2023-05-22 DOI: 10.1039/D3EY00020F
Abstract
As a new type of clean energy, hydrogen receives extensive attention due to its zero-pollution characteristics. Hydrogen produced by electrocatalysis is extensively studied due to its convenient properties. However, most catalysts for catalyzing the hydrogen evolution reaction are noble metals, which hinders their commercialization. Herein, we design a very effective electrocatalyst of Ni3S2 decorated with a small amount of Pt5Ru1 nanoalloy supported on Ni foam (Ni3S2/Pt5Ru1@NF) to enhance its hydrogen evolution reaction kinetics by exploiting the hydrogen spillover effect between Pt5Ru1 and Ni3S2. The designed Ni3S2/Pt5Ru1@NF exhibits excellent HER performance under both acidic and alkaline conditions, achieving a current density of 10 mA cm−2 at only 13 mV and 42 mV, respectively.
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